Cas no 62406-99-9 (1,3-Butanedione, 1-(2,4,5-trimethoxyphenyl)-)

• Product name: 1,3-Butanedione, 1-(2,4,5-trimethoxyphenyl)-
• CAS No: 62406-99-9
• MF: C₁₃H₁₆O₅
• MW: 252.26314
• CID: 445820
• PubChem ID: 12407415

1,3-Butanedione, 1-(2,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-(2,4,5-trimethoxyphenyl)-
• 1-(2,4,5-trimethoxyphenyl)butane-1,3-dione
• DTXSID80496826
• 62406-99-9

• Inchi： InChI=1S/C13H16O5/c1-8(14)5-10(15)9-6-12(17-3)13(18-4)7-11(9)16-2/h6-7H,5H2,1-4H3
• InChI Key： AYLFQRTYUYZIQI-UHFFFAOYSA-N
• SMILES： CC(=O)CC(=O)C1=CC(=C(C=C1OC)OC)OC

Computed Properties

• Exact Mass: 252.09978
• Monoisotopic Mass: 252.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 61.83